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Compound of Interest

Compound Name: Didecylamine

Cat. No.: B7801017

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling didecylamine, a corrosive aliphatic amine. Adherence to these
procedures is critical to minimize risks and ensure operational integrity.

Essential Safety and Physical Properties

Didecylamine is a solid, corrosive material that can cause severe skin burns and eye damage.
[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][3] Understanding its physical
and chemical properties is the first step in safe handling.
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Property Value Source
Molecular Formula C20H43N [3]
Molecular Weight 297.56 g/mol

Appearance White to off-white solid

Melting Point 38-40 °C

Boiling Point 179-180 °C at 2 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

Stability Stable under recommended

storage conditions.

Incompatibilities

Strong oxidizing agents, acids,
acid anhydrides, and acid

chlorides.

Personal Protective Equipment (PPE): Your First

Line of Defense

A multi-layered approach to PPE is mandatory when handling didecylamine to prevent contact

with skin, eyes, and the respiratory system.

1. Eye and Face Protection:

2. Skin Protection:

Wear tightly fitting safety goggles with side-shields.

In situations with a splash hazard, a face shield must be worn in addition to goggles.

Gloves: Chemical-resistant gloves are required. Given that didecylamine is a corrosive

solid, ensure gloves are inspected for any signs of degradation or punctures before use. For

prolonged contact or in case of a spill, consider double-gloving.
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» Protective Clothing: A lab coat is the minimum requirement. For procedures with a higher risk
of exposure, wear fire/flame resistant and impervious clothing, such as a chemical-resistant
apron or a full suit. All protective clothing should be properly fitted to cover as much skin as
possible.

o Footwear: Closed-toe, chemical-resistant shoes are mandatory.
3. Respiratory Protection:
e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

 If exposure limits are exceeded or if irritation is experienced, a NIOSH/MSHA-approved
respirator should be worn.

Procedural Guidance: From Handling to Disposal

A systematic workflow is crucial for safely managing didecylamine in the laboratory. The
following diagram and protocols outline the necessary steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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